Cas no 93433-37-5 (1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-)
93433-37-5 structure
Product Name:1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-
CAS No:93433-37-5
MF:C16H16N8
MW:320.3518409729
CID:735651
PubChem ID:71329890
Update Time:2025-04-19
1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(5-amino-3-methylpyrazol-1-yl)phthalazin-1-yl]-5-methylpyrazol-3-amine
- DTXSID30758663
- 93433-37-5
- 1,1'-(Phthalazine-1,4-diyl)bis(3-methyl-1H-pyrazol-5-amine)
- 1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-
-
- Inchi: 1S/C16H16N8/c1-9-7-13(17)23(21-9)15-11-5-3-4-6-12(11)16(20-19-15)24-14(18)8-10(2)22-24/h3-8H,17-18H2,1-2H3
- InChI Key: OIRWRGZCYOORNA-UHFFFAOYSA-N
- SMILES: N1(C(=CC(C)=N1)N)C1=C2C=CC=CC2=C(N=N1)N1C(=CC(C)=N1)N
Computed Properties
- Exact Mass: 320.14979254g/mol
- Monoisotopic Mass: 320.14979254g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 114Ų
1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
93433-37-5 (1H-Pyrazol-5-amine, 1,1'-(1,4-phthalazinediyl)bis[3-methyl-) Related Products
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